Cas no 2411331-94-5 ((E)-4-(Dimethylamino)-N-[[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl]but-2-enamide)

• Product Name: (E)-4-(Dimethylamino)-N-[[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl]but-2-enamide
• CAS No: 2411331-94-5
• MF: C₁₈H₂₇FN₄O
• MW: 334.431587457657
• CID: 5358339
• PubChem ID: 146100983
• Update Time: 2025-05-21

(E)-4-(Dimethylamino)-N-[[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl]but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952172241
• (2E)-4-(dimethylamino)-N-{[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl}but-2-enamide
• (E)-4-(Dimethylamino)-N-[[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl]but-2-enamide

• Inchi： 1S/C18H27FN4O/c1-21(2)8-4-5-18(24)20-14-15-13-16(19)6-7-17(15)23-11-9-22(3)10-12-23/h4-7,13H,8-12,14H2,1-3H3,(H,20,24)/b5-4+
• InChI Key： VKWHHFPQPBUGIA-SNAWJCMRSA-N
• SMILES： FC1C=CC(=C(C=1)CNC(/C=C/CN(C)C)=O)N1CCN(C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 421
• XLogP3: 1.4
• Topological Polar Surface Area: 38.8

Additional information on (E)-4-(Dimethylamino)-N-[[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl]but-2-enamide

Chemical Compound CAS No. 2411331-94-5: (E)-4-(Dimethylamino)-N-[[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl]but-2-enamide

The compound with CAS No. 2411331-94-5, known as (E)-4-(Dimethylamino)-N-[[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl]but-2-enamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and material science. This compound is characterized by its complex structure, which includes a dimethylamino group, a fluorophenyl moiety, and a piperazine ring system. These structural elements contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of dimethylamino groups in enhancing the bioavailability of pharmaceutical compounds. The presence of this group in our compound suggests that it may exhibit favorable pharmacokinetic properties, making it a promising candidate for drug development. Additionally, the fluorophenyl moiety is known to improve the lipophilicity of molecules, which can enhance their ability to cross biological membranes and interact with target receptors.

The piperazine ring system in this compound adds another layer of complexity and functionality. Piperazine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and their capacity to act as ligands in metalloenzyme inhibition. The 4-methyl substitution on the piperazine ring further modulates the electronic properties of the molecule, potentially influencing its binding affinity to specific biological targets.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions, including nucleophilic substitutions, condensations, and stereochemical considerations. The (E)-configuration at the butenamide position is critical for maintaining the molecule's stereochemical integrity and its subsequent biological activity. Researchers have employed advanced techniques such as high-resolution mass spectrometry and X-ray crystallography to confirm the structure and stereochemistry of this compound.

Recent advancements in computational chemistry have enabled scientists to predict the potential bioactivity of this compound with unprecedented accuracy. Molecular docking studies have revealed that this compound may exhibit binding affinity towards several key therapeutic targets, including kinases, proteases, and G-protein coupled receptors (GPCRs). These findings underscore its potential as a lead compound in drug discovery programs targeting various diseases such as cancer, inflammation, and neurodegenerative disorders.

In terms of applications, this compound has shown promise in preclinical studies as a modulator of cellular signaling pathways. Its ability to inhibit specific enzymes involved in cell proliferation and apoptosis makes it a compelling candidate for anticancer therapies. Furthermore, its unique chemical structure allows for further functionalization, enabling researchers to explore its potential as a scaffold for designing more potent and selective drug candidates.

The synthesis and characterization of (E)-4-(Dimethylamino)-N-[[5-fluoro-2-(4-methylpiperazin-1-yl)phenyl]methyl]but-2-enamide represent a significant milestone in organic chemistry. Its intricate structure and diverse functional groups make it an invaluable tool for advancing our understanding of molecular interactions at the cellular level. As research continues to uncover its full potential, this compound is poised to play a pivotal role in shaping the future of therapeutic development.